Cas no 900004-90-2 (N-benzyl-N-(4,6-difluoro-1,3-benzothiazol-2-yl)butanamide)

• Product Name: N-benzyl-N-(4,6-difluoro-1,3-benzothiazol-2-yl)butanamide
• CAS No: 900004-90-2
• MF: C₁₈H₁₆F₂N₂OS
• MW: 346.394249916077
• CID: 5504841
• Update Time: 2025-10-30

N-benzyl-N-(4,6-difluoro-1,3-benzothiazol-2-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N-(4,6-difluoro-1,3-benzothiazol-2-yl)butanamide

• Inchi： 1S/C18H16F2N2OS/c1-2-6-16(23)22(11-12-7-4-3-5-8-12)18-21-17-14(20)9-13(19)10-15(17)24-18/h3-5,7-10H,2,6,11H2,1H3
• InChI Key： CRUMCZHENOCNNK-UHFFFAOYSA-N
• SMILES： C(N(CC1=CC=CC=C1)C1=NC2=C(F)C=C(F)C=C2S1)(=O)CCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-benzyl-N-(4,6-difluoro-1,3-benzothiazol-2-yl)butanamide

Professional Introduction to N-benzyl-N-(4,6-difluoro-1,3-benzothiazol-2-yl)butanamide and CAS No 900004-90-2

N-benzyl-N-(4,6-difluoro-1,3-benzothiazol-2-yl)butanamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by the CAS number CAS No 900004-90-2, belongs to a class of molecules that exhibit promising biological activities. The unique structural features of this compound, particularly its N-benzyl and 4,6-difluoro-1,3-benzothiazol-2-yl substituents, contribute to its potential as a lead molecule in drug discovery.

The benzothiazole core is a well-known pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. The presence of fluorine atoms in the benzothiazole ring enhances the metabolic stability and binding affinity of the molecule. This makes N-benzyl-N-(4,6-difluoro-1,3-benzothiazol-2-yl)butanamide a particularly interesting candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds like N-benzyl-N-(4,6-difluoro-1,3-benzothiazol-2-yl)butanamide are being explored for their potential applications in treating various diseases. The combination of the benzyl group and the difluorobenzothiazole moiety suggests that this compound may possess both pharmacological activity and favorable pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex drug molecules. The versatility of its structure allows for further functionalization, enabling researchers to tailor its properties for specific therapeutic targets. This flexibility is crucial in drug development, where the optimization of molecular structure can significantly impact biological activity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms can modulate electronic properties, enhance binding interactions with biological targets, and improve overall drug-like characteristics. The 4,6-difluoro substituent in N-benzyl-N-(4,6-difluoro-1,3-benzothiazol-2-yl)butanamide is particularly noteworthy for these reasons.

The benzoyl amide moiety is another key structural feature that contributes to the compound's potential biological activity. Amides are known to be important pharmacophores in many drugs due to their ability to form hydrogen bonds and interact with biological targets. The presence of the benzoyl group in this compound may enhance its binding affinity and selectivity.

In conclusion, N-benzyl-N-(4,6-difluoro-1,3-benzothiazol-2-yl)butanamide represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts. As research continues to uncover new therapeutic applications for this compound and others like it, the field of medicinal chemistry will undoubtedly benefit from these advancements.